Cas no 2229435-83-8 (4-1-(aminomethyl)cyclopropyl-N,N-dimethylbenzamide)

• Product Name: 4-1-(aminomethyl)cyclopropyl-N,N-dimethylbenzamide
• CAS No: 2229435-83-8
• MF: C₁₃H₁₈N₂O
• MW: 218.294823169708
• CID: 6589178
• PubChem ID: 165853411
• Update Time: 2025-06-14

4-1-(aminomethyl)cyclopropyl-N,N-dimethylbenzamide Chemical and Physical Properties

Names and Identifiers

• 4-1-(aminomethyl)cyclopropyl-N,N-dimethylbenzamide
• 2229435-83-8
• 4-[1-(aminomethyl)cyclopropyl]-N,N-dimethylbenzamide
• EN300-1738443

• Inchi： 1S/C13H18N2O/c1-15(2)12(16)10-3-5-11(6-4-10)13(9-14)7-8-13/h3-6H,7-9,14H2,1-2H3
• InChI Key： POHMBKMKQXMMDI-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(=CC=1)C1(CN)CC1)N(C)C

Computed Properties

• Exact Mass: 218.141913202g/mol
• Monoisotopic Mass: 218.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 46.3Ų

Additional information on 4-1-(aminomethyl)cyclopropyl-N,N-dimethylbenzamide

Comprehensive Overview of 4-1-(aminomethyl)cyclopropyl-N,N-dimethylbenzamide (CAS No. 2229435-83-8)

The compound 4-1-(aminomethyl)cyclopropyl-N,N-dimethylbenzamide (CAS No. 2229435-83-8) is a structurally unique benzamide derivative that has garnered significant attention in pharmaceutical and biochemical research. Its molecular framework, featuring a cyclopropyl moiety and a dimethylbenzamide group, makes it a promising candidate for drug discovery and development. Researchers are particularly interested in its potential applications in targeting neurological and metabolic disorders, aligning with current trends in precision medicine and personalized therapeutics.

One of the most searched questions about 4-1-(aminomethyl)cyclopropyl-N,N-dimethylbenzamide revolves around its mechanism of action. Preliminary studies suggest that this compound may interact with specific neurotransmitter receptors, making it a potential candidate for treating conditions like anxiety or depression. This aligns with the growing public interest in mental health solutions, especially post-pandemic, where natural and synthetic compounds are being explored for their therapeutic benefits. The aminomethyl group in its structure is particularly noteworthy, as it may enhance bioavailability and binding affinity to biological targets.

From a synthetic chemistry perspective, the cyclopropyl ring in 4-1-(aminomethyl)cyclopropyl-N,N-dimethylbenzamide introduces steric constraints that can influence the compound's conformational stability. This feature is often leveraged in medicinal chemistry to improve drug selectivity and reduce off-target effects. The compound's CAS No. 2229435-83-8 is frequently searched in academic and industrial databases, reflecting its relevance in patent filings and preclinical studies. Its potential as a small-molecule modulator has also sparked interest in the context of AI-driven drug discovery, where computational models predict its interactions with proteins of interest.

Another hot topic tied to this compound is its role in sustainable chemistry. With the pharmaceutical industry under pressure to adopt greener practices, researchers are investigating eco-friendly synthesis routes for 4-1-(aminomethyl)cyclopropyl-N,N-dimethylbenzamide. Questions about its biodegradability and environmental impact are increasingly common in scientific forums, highlighting the intersection of drug development and environmental sustainability. The dimethylbenzamide moiety, in particular, is being studied for its metabolic pathways to ensure minimal ecological footprint.

In summary, 4-1-(aminomethyl)cyclopropyl-N,N-dimethylbenzamide (CAS No. 2229435-83-8) represents a versatile compound with multifaceted applications. Its structural features, such as the aminomethyl and cyclopropyl groups, offer rich opportunities for innovation in drug design. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in addressing some of the most pressing health challenges of our time.